Cas no 900002-27-9 (N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(3,4-dimethoxyphenyl)-3,4-dihydro-1-(4-methoxyphenyl)-
- N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
-
- Inchi: 1S/C23H25N3O4/c1-28-18-9-6-16(7-10-18)22-19-5-4-12-25(19)13-14-26(22)23(27)24-17-8-11-20(29-2)21(15-17)30-3/h4-12,15,22H,13-14H2,1-3H3,(H,24,27)
- InChI Key: ZBPRMCRTZVMWLN-UHFFFAOYSA-N
- SMILES: C12=CC=CN1CCN(C(NC1=CC=C(OC)C(OC)=C1)=O)C2C1=CC=C(OC)C=C1
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2707-0251-2μmol |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-5μmol |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-10μmol |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-20μmol |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-1mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-2mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-3mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-4mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-5mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2707-0251-10mg |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900002-27-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
Recent Advances in the Study of N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900002-27-9)
N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900002-27-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolopyrazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.
The synthesis and structural characterization of N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide have been meticulously documented in recent literature. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the compound's molecular structure and purity. The presence of multiple methoxy groups and the pyrrolopyrazine core are believed to contribute to its biological activity, particularly in interacting with protein targets involved in inflammation and cancer progression.
In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinases and receptors, which are critical in the regulation of cellular proliferation and inflammation. For instance, recent findings indicate that N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide effectively targets the PI3K/AKT/mTOR pathway, a well-known signaling cascade implicated in various cancers. These findings suggest its potential as a therapeutic agent for oncology applications, with ongoing research exploring its efficacy in preclinical models.
Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including reasonable bioavailability and metabolic stability. Animal models have shown that N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide achieves adequate plasma concentrations following oral administration, with a half-life conducive to once-daily dosing. These attributes position it as a viable candidate for further development, with optimization efforts currently focused on enhancing its selectivity and minimizing off-target effects.
Recent advancements in formulation technology have also addressed initial challenges related to the compound's solubility and stability. Novel delivery systems, such as nanoparticle-based carriers, have been explored to improve its therapeutic index. These innovations are expected to facilitate the transition from preclinical to clinical studies, paving the way for human trials in the near future.
In conclusion, N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide (CAS: 900002-27-9) represents a promising therapeutic agent with broad potential in treating diseases characterized by dysregulated kinase activity. Continued research into its mechanism, optimization, and clinical applicability will be crucial in realizing its full therapeutic potential. The compound's unique structural features and biological activity underscore its significance in the evolving landscape of chemical biology and drug discovery.
900002-27-9 (N-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)